Cas no 2411299-72-2 (4-[3-(Oxiran-2-ylmethoxy)phenyl]oxane)

4-[3-(Oxiran-2-ylmethoxy)phenyl]oxane is a specialized epoxy-functionalized oxane derivative, notable for its reactive oxirane (epoxide) group and aromatic phenyl linkage. This compound is primarily utilized as a reactive intermediate in polymer chemistry, enabling cross-linking and modification of polymeric matrices due to its bifunctional reactivity. The oxirane moiety facilitates ring-opening reactions, making it valuable for epoxy resin formulations, adhesives, and coatings, where enhanced mechanical and thermal properties are required. Its structural design combines the stability of an oxane ring with the versatility of an epoxide, offering controlled curing kinetics and compatibility with various curing agents. This compound is particularly suited for high-performance applications demanding precise reactivity and durability.

4-[3-(Oxiran-2-ylmethoxy)phenyl]oxane structure

2411299-72-2 structure

Product Name:4-[3-(Oxiran-2-ylmethoxy)phenyl]oxane

CAS No:2411299-72-2

MF:C₁₄H₁₈O₃

MW:234.290924549103

CID:5358342

Update Time:2025-05-27

4-[3-(Oxiran-2-ylmethoxy)phenyl]oxane Chemical and Physical Properties

Names and Identifiers

- 4-[3-(Oxiran-2-ylmethoxy)phenyl]oxane
- 4-{3-[(oxiran-2-yl)methoxy]phenyl}oxane
- Z3991577316
- Inchi： 1S/C14H18O3/c1-2-12(11-4-6-15-7-5-11)8-13(3-1)16-9-14-10-17-14/h1-3,8,11,14H,4-7,9-10H2
- InChI Key： XCDGFLFJAGHLQF-UHFFFAOYSA-N
- SMILES： O1CC1COC1=CC=CC(=C1)C1CCOCC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 238
XLogP3: 2
Topological Polar Surface Area: 31

4-[3-(Oxiran-2-ylmethoxy)phenyl]oxane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7562516-1.0g	4-{3-[(oxiran-2-yl)methoxy]phenyl}oxane	2411299-72-2	95.0%	1.0g	$0.0	2025-02-24

4-[3-(Oxiran-2-ylmethoxy)phenyl]oxane Related Literature

1. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
2. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
3. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
4. Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies

Jason Wan Lab Chip, 2020,20, 4528-4538
5. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203

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